52-67-5

Penicillamine

In Stock

• CAS RN:
• 52-67-5

• Formula:
• C5H11NO2S

• InChI:
• InChI=1S/C5H11NO2S/c1-5(2,9)3(6)4(7)8/h3,9H,6H2,1-2H3,(H,7,8)/t3-/m0/s1

• InChIKey:
• VVNCNSJFMMFHPL-VKHMYHEASA-N

• Copper chelator. Structural analog of cysteine and metabolite of penicillin. Displays a variety of biological effects. Acts as an immunosuppressant and shows antirheumatic effect. Active in vivo.
  Penicillamine is an orally bioavailable copper chelator and penicillin degradation product. It increases urinary and fecal copper excretion and decreases liver copper concentration in a rat model of copper overload when administered at 0.67 mmol/kg per day, but does not affect kidney, spleen, or brain copper levels. Penicillamine (100 mg/kg per day) dissolves copper-rich granules in hepatic lysosomes of Long-Evans cinnamon (LEC) rats, which spontaneously develop hepatic injury and acute hepatitis and have a mutation homologous to that of the human Wilson disease gene. Penicillamine has anticonvulsant and proconvulsant effects in mice when administered at 0.5 and 250 mg/kg, respect...

2,5-Difluorotoluene

In Stock

• CAS RN:
• 452-67-5

• Formula:
• C7H6F2

• InChI:
• InChI=1S/C7H6F2/c1-5-4-6(8)2-3-7(5)9/h2-4H,1H3

• InChIKey:
• YSNVKDGEALPJGC-UHFFFAOYSA-N

• 2,5-Difluorotoluene is a useful research compound. Its molecular formula is C7H6F2 and its molecular weight is 128.12 g/mol. The purity is usually 95%.

Isosorbide

In Stock

• CAS RN:
• 652-67-5

• Formula:
• C6H10O4

• InChI:
• InChI=1S/C6H10O4/c7-3-1-9-6-4(8)2-10-5(3)6/h3-8H,1-2H2/t3-,4+,5-,6-/m1/s1

• InChIKey:
• KLDXJTOLSGUMSJ-JGWLITMVSA-N

• Isosorbide is a 1,4:3,6-dianhydrohexitol that can be derived from glucose. It has been used in the synthesis of the nitric oxide (NO) donors isosorbide mono- and dinitrate, which have vasodilatory activity. Isosorbide has also been used as a monomer or building block in the synthesis of various polymers and functional materials, respectively.
  Isosorbide is an organic nitrate with vasodilator activity. Isosorbide relaxes vascular smooth muscle by formation of the free radical nitric oxide (NO), which is identical to the endothelium-derived relaxing factor (EDRF). NO activates guanylyl cyclase, thereby increasing the synthesis of cGMP within smooth muscle. Elevated cGMP levels in smooth muscle activate cGMP-dependent kinase activity that leads to release of sequestered Ca2+. In turn, free Ca+ triggers dephosphorylation of light chain myosin and relaxation of peripheral arter...

4-(4-methoxy-3-nitrobenzoyl)-2,6-dimethylmorpholine

In Stock

• CAS RN:
• 5652-67-5

• Formula:
• C14H18N2O5

• InChI:
• InChI=1S/C14H18N2O5/c1-9-7-15(8-10(2)21-9)14(17)11-4-5-13(20-3)12(6-11)16(18)19/h4-6,9-10H,7-8H2,1-3H3

• InChIKey:
• SVUWWFRUKSMTMN-UHFFFAOYSA-N

• 4-(4-methoxy-3-nitrobenzoyl)-2,6-dimethylmorpholine is a useful research compound. Its molecular formula is C14H18N2O5 and its molecular weight is 294.30 g/mol. The purity is usually 95%.

N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-fluorophenyl)ethanediamide

In Stock

• CAS RN:
• 5852-67-5

• Formula:
• C16H13FN2O4

• InChI:
• InChI=1S/C16H13FN2O4/c17-11-3-1-2-4-12(11)19-16(21)15(20)18-8-10-5-6-13-14(7-10)23-9-22-13/h1-7H,8-9H2,(H,18,20)(H,19,21)

• InChIKey:
• NOQFXZXUOQSTQS-UHFFFAOYSA-N

• N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-fluorophenyl)ethanediamide is a useful research compound. Its molecular formula is C16H13FN2O4 and its molecular weight is 316.28 g/mol. The purity is usually 95%.

8-Chloro-6-(2-chlorophenyl)-1,4-dihydropyrrolo(3,4-D)(2)benzazepin-3-(2H)one

• CAS RN:
• 89052-67-5

• Formula:
• C18H12Cl2N2O

• InChI:
• InChI=1S/C18H12Cl2N2O/c19-10-5-6-11-13(7-10)17(12-3-1-2-4-16(12)20)21-9-15-14(11)8-22-18(15)23/h1-7H,8-9H2,(H,22,23)

• InChIKey:
• HGIIXNGRZKUQIS-UHFFFAOYSA-N

• Ro 22-8515 is a benzodiazepine receptor ligand.

N-(5-chlorosalicyloyl)-8-aminocaprylic acid

In Stock

• CAS RN:
• 204852-67-5

• Formula:
• C15H20ClNO4

• InChI:
• InChI=1S/C15H20ClNO4/c16-11-7-8-13(18)12(10-11)15(21)17-9-5-3-1-2-4-6-14(19)20/h7-8,10,18H,1-6,9H2,(H,17,21)(H,19,20)

• InChIKey:
• XRTHAPZDZPADIL-UHFFFAOYSA-N

• N-(5-chlorosalicyloyl)-8-aminocaprylic acid is a useful research compound. Its molecular formula is C15H20ClNO4 and its molecular weight is 313.77 g/mol. The purity is usually 95%.

2-(4-chlorophenoxy)-N-(5-((2-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)acetamide

In Stock

• CAS RN:
• 893352-67-5

• Formula:
• C17H19ClN4O4S2

• InChI:
• InChI=1S/C17H19ClN4O4S2/c18-11-3-5-12(6-4-11)26-9-14(23)20-16-21-22-17(28-16)27-10-15(24)19-8-13-2-1-7-25-13/h3-6,13H,1-2,7-10H2,(H,19,24)(H,20,21,23)

• InChIKey:
• OYZVXANEEUJUFH-UHFFFAOYSA-N

• 2-(4-chlorophenoxy)-N-(5-((2-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C17H19ClN4O4S2 and its molecular weight is 442.93. The purity is usually 95%.

Ethyl 5-oxo-5-(3-phenoxyphenyl)valerate

In Stock

• CAS RN:
• 898752-67-5

• Formula:
• C19H20O4

• InChI:
• InChI=1S/C19H20O4/c1-2-22-19(21)13-7-12-18(20)15-8-6-11-17(14-15)23-16-9-4-3-5-10-16/h3-6,8-11,14H,2,7,12-13H2,1H3

• InChIKey:
• FRKFYPMMVYUFAK-UHFFFAOYSA-N

• Ethyl 5-oxo-5-(3-phenoxyphenyl)valerate is a useful research compound. Its molecular formula is C19H20O4 and its molecular weight is 312.4 g/mol. The purity is usually 95%.

(2Z)-7-[(dimethylamino)methyl]-6-hydroxy-2-(3-methoxybenzylidene)-4-methyl-1-benzofuran-3(2H)-one

In Stock

• CAS RN:
• 903852-67-5

• Formula:
• C20H21NO4

• InChI:
• InChI=1S/C20H21NO4/c1-12-8-16(22)15(11-21(2)3)20-18(12)19(23)17(25-20)10-13-6-5-7-14(9-13)24-4/h5-10,22H,11H2,1-4H3/b17-10-

• InChIKey:
• PSGSGLGAGBSKLL-YVLHZVERSA-N

• (2Z)-7-[(dimethylamino)methyl]-6-hydroxy-2-(3-methoxybenzylidene)-4-methyl-1-benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C20H21NO4 and its molecular weight is 339.391. The purity is usually 95%.

4-[(4-Chloroindol-1-yl)methyl]-1,3-dihydroimidazole-2-thione

• CAS RN:
• 880652-67-5

• Formula:
• C12H10ClN3S

• InChI:
• InChI=1S/C12H10ClN3S/c13-10-2-1-3-11-9(10)4-5-16(11)7-8-6-14-12(17)15-8/h1-6H,7H2,(H2,14,15,17)

• InChIKey:
• RSDNCJCLOGYJEO-UHFFFAOYSA-N

• 4-[(4-Chloroindol-1-yl)methyl]-1,3-dihydroimidazole-2-thione is a useful research compound. Its molecular formula is C12H10ClN3S and its molecular weight is 263.75 g/mol. The purity is usually 95%.

2-(Bromomethyl)-5-nitrobenzonitrile

In Stock

• CAS RN:
• 288252-67-5

• Formula:
• C8H5BrN2O2

• InChI:
• InChI=1S/C8H5BrN2O2/c9-4-6-1-2-8(11(12)13)3-7(6)5-10/h1-3H,4H2

• InChIKey:
• VIVZUXLVICWXPD-UHFFFAOYSA-N

• 2-(Bromomethyl)-5-nitrobenzonitrile is a useful research compound. Its molecular formula is C8H5BrN2O2 and its molecular weight is 241.04 g/mol. The purity is usually 95%.

2-(((1,3-Dimethyl-1H-pyrazol-4-yl)methyl)thio)acetic acid

In Stock

• CAS RN:
• 1006352-67-5

• Formula:
• C8H12N2O2S

• InChI:
• InChI=1S/C8H12N2O2S/c1-6-7(3-10(2)9-6)4-13-5-8(11)12/h3H,4-5H2,1-2H3,(H,11,12)

• InChIKey:
• GQEIVKMZGKCEMT-UHFFFAOYSA-N

• 2-(((1,3-Dimethyl-1H-pyrazol-4-yl)methyl)thio)acetic acid is a useful research compound. Its molecular formula is C8H12N2O2S and its molecular weight is 200.26 g/mol. The purity is usually 95%.

1-{1-[(3,4-difluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}ethan-1-ol

In Stock

• CAS RN:
• 1548352-67-5

• Formula:
• C11H11F2N3O

• InChI:
• InChI=1S/C11H11F2N3O/c1-7(17)11-6-16(15-14-11)5-8-2-3-9(12)10(13)4-8/h2-4,6-7,17H,5H2,1H3

• InChIKey:
• HIUUGMLCQCNGAD-UHFFFAOYSA-N

• 1-{1-[(3,4-difluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}ethan-1-ol is a useful research compound. Its molecular formula is C11H11F2N3O and its molecular weight is 239.226. The purity is usually 95%.

2-[1-(3-Methylimidazole-4-carbonyl)piperidin-4-yl]-6-phenylpyridazin-3-one

Usually In Stock

• CAS RN:
• 2379952-67-5

• Formula:
• C20H21N5O2

• InChI:
• InChI=1S/C20H21N5O2/c1-23-14-21-13-18(23)20(27)24-11-9-16(10-12-24)25-19(26)8-7-17(22-25)15-5-3-2-4-6-15/h2-8,13-14,16H,9-12H2,1H3

• InChIKey:
• HAETVHAVXRTOAW-UHFFFAOYSA-N

• 2-[1-(3-Methylimidazole-4-carbonyl)piperidin-4-yl]-6-phenylpyridazin-3-one is a useful research compound. Its molecular formula is C20H21N5O2 and its molecular weight is 363.421. The purity is usually 95%.

N-ethyl-6-methyl-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine

In Stock

• CAS RN:
• 2549052-67-5

• Formula:
• C17H21F3N6

• InChI:
• InChI=1S/C17H21F3N6/c1-3-21-14-11-12(2)23-16(24-14)26-9-7-25(8-10-26)15-13(17(18,19)20)5-4-6-22-15/h4-6,11H,3,7-10H2,1-2H3,(H,21,23,24)

• InChIKey:
• NQNWBDFECNSDBD-UHFFFAOYSA-N

• N-ethyl-6-methyl-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine is a useful research compound. Its molecular formula is C17H21F3N6 and its molecular weight is 366.4 g/mol. The purity is usually 95%.

[3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl]methanol

In Stock

• CAS RN:
• 1153452-67-5

• Formula:
• C7H6N2O3

• InChI:
• InChI=1S/C7H6N2O3/c10-4-6-8-7(9-12-6)5-2-1-3-11-5/h1-3,10H,4H2

• InChIKey:
• HFRJJVIUNJBIHI-UHFFFAOYSA-N

• [3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl]methanol is a useful research compound. Its molecular formula is C7H6N2O3 and its molecular weight is 166.13 g/mol. The purity is usually 95%.

1-Methyl-4-phenyl-3-(1h-pyrrol-1-yl)-1h-pyrazole

• CAS RN:
• 1446352-67-5

• Formula:
• C14 H13 N3

• 1-Methyl-4-phenyl-3-(1h-pyrrol-1-yl)-1h-pyrazole, also known as 1-Methyl-4-phenyl-3-(1h-pyrrol-1-yl)-1h-pyrazole, is a useful research compound. Its molecular formula is C14 H13 N3 and its molecular weight is 223.27. The purity is usually 95%.